Cas no 1356541-72-4 (N-cyclopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-Pyrazole-1-acetamide)

N-cyclopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-Pyrazole-1-acetamide structure
1356541-72-4 structure
Product Name:N-cyclopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-Pyrazole-1-acetamide
CAS No:1356541-72-4
MF:C14H22BN3O3
MW:291.153783321381
CID:2110117
Update Time:2023-11-19

N-cyclopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-Pyrazole-1-acetamide Chemical and Physical Properties

Names and Identifiers

    • N-cyclopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-Pyrazole-1-acetamide
    • CID 101043332
    • 1H-Pyrazole-1-acetamide, N-cyclopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • Inchi: 1S/C14H22BN3O3/c1-13(2)14(3,4)21-15(20-13)10-7-16-18(8-10)9-12(19)17-11-5-6-11/h7-8,11H,5-6,9H2,1-4H3,(H,17,19)
    • InChI Key: UILAQZNYXCICQH-UHFFFAOYSA-N
    • SMILES: O1B(C2C=NN(C=2)CC(NC2CC2)=O)OC(C)(C)C1(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 410
  • Topological Polar Surface Area: 65.4

Experimental Properties

  • Density: 1.23±0.1 g/cm3(Predicted)
  • Boiling Point: 494.2±28.0 °C(Predicted)
  • pka: 14.90±0.20(Predicted)
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